
Molecular weight of (E)-4-Ethylhex-2-enoic acid

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: (E)-4-Ethylhex-2-enoic acid

Cat. No.: B15323256 Get Quote

An In-Depth Technical Guide to the Molecular Weight of (E)-4-Ethylhex-2-enoic Acid

Introduction
(E)-4-Ethylhex-2-enoic acid is an unsaturated carboxylic acid with applications in various

industrial processes, including the synthesis of plasticizers and lubricants.[1] An accurate

determination of its molecular weight is fundamental for its characterization, stoichiometric

calculations in chemical reactions, and for quality control in industrial settings. This technical

guide provides a comprehensive overview of the molecular weight of (E)-4-Ethylhex-2-enoic
acid, detailing both its theoretical calculation and experimental determination. This document is

intended for researchers, scientists, and professionals in the field of drug development and

chemical synthesis.

Molecular Weight and Chemical Formula
The fundamental properties of (E)-4-Ethylhex-2-enoic acid are summarized in the table below.

The molecular weight is a critical parameter derived from its chemical formula.

Property Value

IUPAC Name (E)-4-ethylhex-2-enoic acid

Molecular Formula C₈H₁₄O₂

Molecular Weight 142.20 g/mol

Monoisotopic Mass 142.099379685 Da

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b15323256?utm_src=pdf-interest
https://www.benchchem.com/product/b15323256?utm_src=pdf-body
https://www.benchchem.com/product/b15323256?utm_src=pdf-body
https://pubmed.ncbi.nlm.nih.gov/29363078/
https://www.benchchem.com/product/b15323256?utm_src=pdf-body
https://www.benchchem.com/product/b15323256?utm_src=pdf-body
https://www.benchchem.com/product/b15323256?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15323256?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Theoretical Molecular Weight Calculation
The molecular weight of a compound is the sum of the atomic weights of its constituent atoms.

The molecular formula for (E)-4-Ethylhex-2-enoic acid is C₈H₁₄O₂.[1] The calculation based

on the atomic weights of Carbon (C), Hydrogen (H), and Oxygen (O) is as follows:

Carbon (C): 8 atoms × 12.011 u = 96.088 u

Hydrogen (H): 14 atoms × 1.008 u = 14.112 u

Oxygen (O): 2 atoms × 15.999 u = 31.998 u

Total Molecular Weight: 96.088 u + 14.112 u + 31.998 u = 142.198 g/mol

This calculated value is in close agreement with the published molecular weight of 142.20

g/mol .[1][2][3]
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Molecular weight calculation breakdown.

Experimental Determination of Molecular Weight
Several analytical techniques can be employed for the experimental determination of the

molecular weight of organic compounds. Gas Chromatography-Mass Spectrometry (GC-MS)
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and Nuclear Magnetic Resonance (NMR) Spectroscopy are two powerful and commonly used

methods.

Gas Chromatography-Mass Spectrometry (GC-MS)
GC-MS is a highly reliable method for the analysis of short-chain fatty acids.[1] It separates

volatile compounds in the gas phase and then detects them with a mass spectrometer, which

provides information about the mass-to-charge ratio of the compound and its fragments.

Experimental Protocol: GC-MS Analysis of (E)-4-Ethylhex-2-enoic Acid

Sample Preparation and Derivatization: Due to the polar nature of carboxylic acids,

derivatization is often necessary to increase volatility for GC analysis.[4][5]

Accurately weigh a small amount of the (E)-4-Ethylhex-2-enoic acid sample.

Dissolve the sample in a suitable solvent.

Add a derivatizing agent, such as N-tert-Butyldimethylsilyl-N-Methyltrifluoroacetamide

(MTBSTFA), to convert the carboxylic acid to a less polar and more volatile silyl ester.[6]

An internal standard (e.g., an isotopically labeled version of the analyte) should be added

to improve quantification accuracy.[5][7][8]

GC Separation:

Injector: Inject a small volume (e.g., 1 µL) of the derivatized sample into the GC injector

port, which is heated to ensure rapid volatilization.

Column: The vaporized sample is carried by an inert gas (e.g., helium) through a capillary

column. The column's stationary phase separates components based on their boiling

points and interactions with the phase.

Oven Program: A temperature gradient is applied to the oven to facilitate the separation of

compounds with different volatilities.

MS Detection:
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As the separated components elute from the GC column, they enter the mass

spectrometer.

Ionization: The molecules are ionized, typically by electron impact (EI), which fragments

the molecules in a reproducible manner.

Mass Analyzer: The resulting ions are sorted by their mass-to-charge ratio (m/z) in a mass

analyzer.

Detector: The detector records the abundance of each ion at a specific m/z. The molecular

ion peak will correspond to the molecular weight of the derivatized analyte.

GC-MS Experimental Workflow
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Workflow for GC-MS analysis.

Nuclear Magnetic Resonance (NMR) Spectroscopy
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While NMR is a primary tool for structure elucidation, ¹H NMR spectroscopy can also be a

reliable method for determining the number-average molecular weight (Mn) of small molecules

and polymers.[2] This technique relies on the integration of signals from specific protons in the

molecule.

Experimental Protocol: Molecular Weight Determination by ¹H NMR

Sample Preparation:

Accurately weigh the (E)-4-Ethylhex-2-enoic acid sample.

Dissolve the sample in a deuterated solvent (e.g., CDCl₃).

Add a known amount of an internal standard with a well-defined chemical shift that does

not overlap with the analyte signals.

NMR Data Acquisition:

Place the sample tube in the NMR spectrometer.

Acquire the ¹H NMR spectrum.

Data Analysis:

Integrate the area of a specific, well-resolved proton signal from (E)-4-Ethylhex-2-enoic
acid.

Integrate the area of a known proton signal from the internal standard.

The molecular weight can be calculated by comparing the integral of the analyte's protons

to the integral of the known amount of the internal standard's protons.

Biological Context: Unsaturated Fatty Acid
Pathways
While specific signaling pathways for (E)-4-Ethylhex-2-enoic acid are not extensively

documented in publicly available literature, it belongs to the class of unsaturated fatty acids. In
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biological systems, the synthesis of unsaturated fatty acids occurs through well-established

pathways. These pathways are broadly categorized as either oxygen-independent (anaerobic)

or oxygen-dependent (aerobic).[9][10] The biosynthesis of fatty acids is a fundamental cellular

process, starting from acetyl-CoA and involving a series of enzymatic steps.[11] Unsaturated

fatty acids are crucial components of cell membranes and can act as signaling molecules.[9]

[12]

Conclusion
The molecular weight of (E)-4-Ethylhex-2-enoic acid is a cornerstone of its chemical identity,

with a theoretically calculated and experimentally verifiable value of approximately 142.20

g/mol . Techniques such as GC-MS provide precise mass determination, while NMR

spectroscopy offers complementary data for structural confirmation and molecular weight

estimation. A thorough understanding and accurate determination of this property are essential

for the scientific and industrial application of this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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